Cas no 2097856-94-3 (N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2097856-94-3
• MF: C₁₇H₁₅F₃N₄O₃S
• MW: 412.386212587357
• CID: 5824423
• PubChem ID: 126852847
• Update Time: 2025-10-28

N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• AKOS032466229
• F6525-5442
• N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• 2097856-94-3
• N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]-4-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C17H15F3N4O3S/c18-17(19,20)27-15-3-5-16(6-4-15)28(25,26)23-8-9-24-12-14(11-22-24)13-2-1-7-21-10-13/h1-7,10-12,23H,8-9H2
• InChI Key： RUWYDDNPCJQCQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCCN1C=C(C2C=NC=CC=2)C=N1)(=O)=O

Computed Properties

• Exact Mass: 412.08169601g/mol
• Monoisotopic Mass: 412.08169601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide: A Comprehensive Overview

N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2097856-94-3) is a sophisticated organic compound with a unique structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes a pyrazole ring, a pyridine moiety, and a trifluoromethoxy group, all of which contribute to its distinct chemical properties and biological activities.

The synthesis of N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity. One notable approach involves the coupling of a suitably substituted pyrazole derivative with a trifluoromethoxybenzene sulfonamide precursor, followed by functional group manipulations to achieve the final structure.

In terms of its chemical properties, N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide exhibits excellent solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and in neutral pH environments. However, it is sensitive to strong acids and bases, which can lead to degradation or rearrangement of the molecule.

The biological activity of N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has been the subject of numerous investigations. One of the most promising areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. The trifluoromethoxy group plays a crucial role in enhancing the binding affinity and selectivity of the compound towards these enzymes.

Moreover, N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has demonstrated significant anti-inflammatory properties. In vitro assays have revealed that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a promising candidate for the development of new anti-inflammatory drugs with potential applications in conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has also been evaluated in preclinical studies. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

To further explore its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Phase II trials are expected to provide more detailed insights into its clinical benefits and safety profile.

In addition to its therapeutic applications, N-{2-4-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has also shown promise as a tool for biochemical research. Its ability to selectively modulate specific protein targets makes it valuable for studying signal transduction pathways and validating new drug targets. Researchers are actively using this compound to gain deeper insights into the molecular mechanisms underlying various diseases.

The future outlook for N-{2-4-(pyridin-3-y l)-1H-pyrazol - 1 - yleth yl } - 4 - ( trif luoro meth oxy ) benz ene - 1 - sulf on amide is highly promising. Ongoing research efforts aim to optimize its structure for improved potency and selectivity, as well as to develop novel formulations that enhance its therapeutic index. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, paving the way for new breakthroughs in drug discovery and development.